Cas no 1214099-28-1 (1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine)

• Product Name: 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine
• CAS No: 1214099-28-1
• MF: C₁₇H₂₅N₃O₃S
• MW: 351.463702917099
• CID: 6045323
• PubChem ID: 44087171
• Update Time: 2025-08-05

1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine
• (1-methylsulfonylpiperidin-2-yl)-(4-phenylpiperazin-1-yl)methanone
• 1214099-28-1
• F5141-0428
• (1-(methylsulfonyl)piperidin-2-yl)(4-phenylpiperazin-1-yl)methanone
• VU0637139-1
• AKOS024500092

• Inchi： 1S/C17H25N3O3S/c1-24(22,23)20-10-6-5-9-16(20)17(21)19-13-11-18(12-14-19)15-7-3-2-4-8-15/h2-4,7-8,16H,5-6,9-14H2,1H3
• InChI Key： KJMCKDSCGCHNFZ-UHFFFAOYSA-N
• SMILES： C(C1CCCCN1S(C)(=O)=O)(N1CCN(C2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 351.16166284g/mol
• Monoisotopic Mass: 351.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine

Introduction to 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine (CAS No. 1214099-28-1)

1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine, also known by its CAS number 1214099-28-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group, a piperidine ring, and a phenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The methanesulfonyl group is a common functional group in organic chemistry, known for its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of this group can also influence the compound's binding affinity to specific receptors or enzymes.

The piperidine ring is another key structural feature of 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine. Piperidines are widely used in the design of pharmaceuticals due to their ability to form hydrogen bonds and their flexibility in adopting various conformations. This flexibility can enhance the compound's ability to interact with biological targets, making it a valuable scaffold in drug discovery.

The phenyl substituent is a common aromatic moiety found in many bioactive compounds. It can significantly affect the electronic properties and hydrophobicity of the molecule, which are important factors in determining its biological activity. The phenyl group in 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine may contribute to its ability to cross cell membranes and interact with specific protein targets.

Recent studies have explored the potential therapeutic applications of 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Compounds that can selectively modulate GPCRs have significant potential as therapeutic agents for treating a wide range of diseases.

In particular, 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine has shown promise as a modulator of serotonin receptors (5-HT receptors). Serotonin is a neurotransmitter involved in regulating mood, appetite, sleep, and other functions. Dysregulation of serotonin signaling has been implicated in various psychiatric disorders, such as depression, anxiety, and schizophrenia. By modulating serotonin receptors, 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine may offer new therapeutic avenues for treating these conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine in treating psychiatric disorders. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. However, further research is needed to fully understand its mechanism of action and potential long-term effects.

Beyond its potential as a therapeutic agent, 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine has also been studied for its use as a tool compound in basic research. Tool compounds are molecules used to probe biological systems and validate targets for drug discovery. The unique structural features of 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine make it an ideal candidate for such studies, allowing researchers to gain insights into the structure-function relationships of GPCRs and other protein targets.

In conclusion, 1-(1-methanesulfonylpiperidine-2-carbonyl)-4-phenylpiperazine (CAS No. 1214099-28-1) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent and as a tool compound for basic research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new treatments for various diseases.